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Compound of Interest

Compound Name: Pimeloyl chloride

Cat. No.: B089887

Pimeloyl chloride is a corrosive, water-reactive chemical that requires careful handling and
disposal to ensure the safety of laboratory personnel and environmental protection. This guide
provides detailed procedures for its proper disposal, tailored for researchers, scientists, and
drug development professionals.

Immediate Safety and Handling Precautions

Before handling Pimeloyl chloride, it is imperative to be familiar with its hazards. It is classified
as a corrosive substance that causes severe skin burns and eye damage and may cause
respiratory irritation.[1][2][3] Always work in a well-ventilated chemical fume hood and wear
appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Tight-sealing safety goggles and a face shield.[1]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: A lab coat and, if necessary, an apron or coveralls to prevent skin
contact.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
acid gases and organic vapors if ventilation is inadequate.[1]
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Step-by-Step Disposal Protocol

Disposal of Pimeloyl chloride and its contaminated materials must be managed as hazardous
waste. Under no circumstances should it be disposed of down the drain or in regular trash.

1. Neutralization of Small Quantities (As a last resort and with extreme caution):

While professional disposal is the required method, very small amounts can be neutralized in a
controlled laboratory setting by trained personnel. This process is hazardous due to the
exothermic reaction and release of hydrogen chloride gas.

Step 1: In a chemical fume hood, prepare a large beaker of a weak base solution, such as
sodium bicarbonate or a mixture of soda ash and calcium carbonate.

Step 2: Slowly and cautiously add the Pimeloyl chloride dropwise to the stirred basic
solution. The reaction is vigorous and will produce CO2 and HCI gas.

Step 3: Once the reaction has ceased, test the pH of the solution to ensure it is neutral (pH
6-8).

Step 4: The resulting neutralized aqueous solution, containing pimelic acid and sodium
chloride, can then be disposed of as aqueous chemical waste, following your institution's
guidelines.

2. Managing Spills:

In the event of a small spill, evacuate personnel from the immediate area.

Step 1: Wearing full PPE, cover the spill with a dry, inert absorbent material such as
vermiculite, dry sand, or a commercial chemical absorbent. Do not use combustible
materials like paper towels.

Step 2: Carefully collect the absorbed material using non-sparking tools and place it into a
designated, properly labeled hazardous waste container.

Step 3: Ventilate the area and wash the spill site once the material has been removed.

w

. Containerizing and Labeling for Professional Disposal:
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This is the primary and recommended method for disposing of unused or waste Pimeloyl
chloride.

o Step 1: Place the waste Pimeloyl chloride in a compatible, tightly sealed container. The
container must be dry and clearly labeled.

o Step 2: Ensure the container is marked with a "Hazardous Waste" label, and the contents
are clearly identified as "Waste Pimeloyl Chloride."

o Step 3: Store the container in a designated, well-ventilated hazardous waste accumulation
area, away from incompatible materials, particularly water, bases, and alcohols.[4]

o Step 4: Arrange for pickup by a licensed hazardous waste disposal service.
4. Decontaminating Empty Containers:
Empty containers that held Pimeloyl chloride are also considered hazardous waste.

o Step 1: Triple rinse the container with a solvent suitable for dissolving Pimeloyl chloride,
such as acetone or toluene, in a chemical fume hood.[5]

o Step 2: Collect all rinsate as hazardous waste.[5][6] This rinsate is flammable and corrosive
and must be stored in a properly labeled container.

o Step 3: After triple rinsing, the container can be managed for disposal or recycling according
to your institution's policies.

Quantitative Data Summary

The following table summarizes key quantitative data for Pimeloyl chloride.
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Property Value Source
Molecular Formula C7H10Cl202 [7]
Molecular Weight 197.06 g/mol [7]
Boiling Point 113 °C at 5 mmHg [1][7]
Density 1.205 g/mL at 25 °C [11[7]
Flash Point 113 °C (235.4 °F) - closed cup [1]

GHS Hazard Codes H314, H335 [1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Pimeloyl chloride.
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Pimeloyl Chloride Waste Generated

Is it a spill?

Yes (Small) No

Large Spill:
Evacuate and call EHS

Unused/Waste Product

Small Spill Procedure:

1. Absorb with inert material
2. Collect in waste container

Is it an empty container?

Decontaminate Container:
1. Triple rinse with solvent
2. Collect rinsate as hazardous waste

Package for Disposal:
1. Use compatible, sealed container
2. Attach hazardous waste label

Store in designated area away
from incompatible materials

Dispose of rinsed container per
institutional policy

Arrange for pickup by licensed
hazardous waste disposal service

Click to download full resolution via product page

Caption: Decision workflow for Pimeloyl chloride disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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